Cas no 953990-99-3 (2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• CAS No: 953990-99-3
• MF: C₁₆H₂₂ClFN₂O₂
• MW: 328.809486865997
• CID: 6598544
• PubChem ID: 16895536
• Update Time: 2025-10-08

2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide
• 953990-99-3
• 2-chloro-6-fluoro-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzamide
• F5033-0227
• AKOS024491472
• 2-chloro-6-fluoro-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzamide
• 2-chloro-6-fluoro-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}benzamide

• Inchi： 1S/C16H22ClFN2O2/c1-22-10-9-20-7-5-12(6-8-20)11-19-16(21)15-13(17)3-2-4-14(15)18/h2-4,12H,5-11H2,1H3,(H,19,21)
• InChI Key： WVLHDEGIPPQJGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCC1CCN(CCOC)CC1)=O)F

Computed Properties

• Exact Mass: 328.1353838g/mol
• Monoisotopic Mass: 328.1353838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide

Recent Advances in the Study of 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS: 953990-99-3)

The compound 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS: 953990-99-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of multiple studies aimed at exploring its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and oncology. The presence of a piperidinylmethyl moiety and a benzamide core suggests potential interactions with various biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide to enhance its pharmacokinetic and pharmacodynamic properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo. These advancements pave the way for more extensive preclinical evaluations.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide exhibits moderate affinity for sigma-1 and sigma-2 receptors, which are implicated in neurodegenerative diseases and cancer. A collaborative study between academic and industry researchers, published in Bioorganic & Medicinal Chemistry Letters, reported that the compound showed promising neuroprotective effects in cell models of Parkinson's disease. Additionally, its ability to modulate sigma-2 receptor activity has sparked interest in its potential as an antitumor agent, particularly in glioblastoma and breast cancer models.

Further investigations into the mechanistic pathways of 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide have revealed its role in inhibiting oxidative stress and apoptosis in neuronal cells. A 2024 study in the European Journal of Pharmacology utilized advanced imaging techniques to track the compound's distribution in rodent brains, confirming its ability to cross the blood-brain barrier—a crucial attribute for CNS-targeted therapies. These findings underscore the compound's dual potential as both a neuroprotective and oncotherapeutic agent, warranting further exploration in animal models and, eventually, clinical trials.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Researchers are currently employing structure-activity relationship (SAR) studies to refine the molecule's design, with a focus on enhancing its specificity for sigma receptors. Computational modeling and high-throughput screening are being leveraged to identify derivatives with improved efficacy and safety profiles. The ongoing research efforts aim to position 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide as a viable candidate for drug development in the coming years.

In conclusion, the latest research on 2-chloro-6-fluoro-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzamide (CAS: 953990-99-3) highlights its multifaceted potential in addressing unmet medical needs in CNS disorders and oncology. The compound's unique chemical structure, combined with its demonstrated biological activities, positions it as a compelling subject for future studies. Continued interdisciplinary collaboration will be essential to translate these findings into therapeutic applications, ultimately benefiting patients worldwide.